Cas no 2060041-86-1 (1-Benzyl-1,6-diazaspiro3.3heptan-2-one Hydrochloride)

• Product Name: 1-Benzyl-1,6-diazaspiro3.3heptan-2-one Hydrochloride
• CAS No: 2060041-86-1
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• MDL: MFCD30535716
• CID: 4635606
• PubChem ID: 126796883
• Update Time: 2025-05-22

1-Benzyl-1,6-diazaspiro3.3heptan-2-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,6-Diazaspiro[3.3]heptan-2-one, 1-(phenylmethyl)-, hydrochloride (1:1)
• 1-benzyl-1,6-diazaspiro[3.3]heptan-2-one hydrochloride
• 1-Benzyl-1,6-diazaspiro3.3heptan-2-one Hydrochloride

• MDL： MFCD30535716
• Inchi： 1S/C12H14N2O.ClH/c15-11-6-12(8-13-9-12)14(11)7-10-4-2-1-3-5-10;/h1-5,13H,6-9H2;1H
• InChI Key： SHIZSMZCPUUETR-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)N1C(=O)CC21CNC2.Cl

Additional information on 1-Benzyl-1,6-diazaspiro3.3heptan-2-one Hydrochloride

Recent Advances in the Study of 1-Benzyl-1,6-diazaspiro[3.3]heptan-2-one Hydrochloride (CAS: 2060041-86-1)

The compound 1-Benzyl-1,6-diazaspiro[3.3]heptan-2-one Hydrochloride (CAS: 2060041-86-1) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel central nervous system (CNS) therapeutics. This spirocyclic structure has attracted significant attention due to its unique three-dimensional geometry and potential for high blood-brain barrier permeability. Recent studies have focused on its application as a key intermediate in the synthesis of sigma-1 receptor ligands and its potential role in neuroprotective mechanisms.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for developing selective sigma-1 receptor modulators. The research team utilized 2060041-86-1 as a core structure to develop a series of analogs with improved binding affinity (Ki values ranging from 0.8-15 nM) and selectivity over sigma-2 receptors. Molecular docking studies revealed that the spirocyclic framework optimally fits the sigma-1 receptor binding pocket, particularly through interactions with Glu172 and Tyr103 residues.

In neuropharmacological applications, recent preclinical studies have investigated the compound's potential in treating neurodegenerative diseases. A 2024 publication in ACS Chemical Neuroscience reported that derivatives of 1-Benzyl-1,6-diazaspiro[3.3]heptan-2-one Hydrochloride showed significant neuroprotective effects in in vitro models of oxidative stress, reducing neuronal apoptosis by up to 65% at 10 μM concentrations. The mechanism appears to involve modulation of mitochondrial function and reduction of reactive oxygen species production.

The synthetic accessibility of 2060041-86-1 has been improved through recent methodological advances. A 2023 Organic Process Research & Development paper described an optimized kilogram-scale synthesis with an overall yield of 78%, featuring a key [3+2] cycloaddition strategy. This development has facilitated the compound's broader evaluation in drug discovery programs, with several pharmaceutical companies now including it in their screening libraries for CNS targets.

Current challenges in the field include addressing the compound's metabolic stability and optimizing its pharmacokinetic profile. Recent structure-activity relationship (SAR) studies have identified specific positions on the diazaspiro scaffold that can be modified to improve metabolic stability without compromising receptor binding. These findings, published in a 2024 Bioorganic & Medicinal Chemistry Letters report, suggest that fluorination at specific positions can increase plasma half-life by 3-5 fold in rodent models.

Future research directions for 1-Benzyl-1,6-diazaspiro[3.3]heptan-2-one Hydrochloride include exploration of its potential in pain management and cognitive enhancement. Preliminary data presented at the 2024 American Chemical Society National Meeting indicated promising activity in models of neuropathic pain, with lead compounds showing 50-60% reduction in pain responses at doses below those causing sedation. The unique spirocyclic structure continues to offer opportunities for novel drug discovery in multiple therapeutic areas.